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Compound of Interest

(6-Bromonaphthalen-2-

Compound Name:
yl)methanol

Cat. No.: B045156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of (6-
Bromonaphthalen-2-yl)methanol, a key intermediate in the synthesis of various compounds,
including the anti-acne agent Adapalene.[1][2] This document outlines its melting and boiling
points, and provides detailed experimental protocols for their determination.

Physicochemical Data

The key physical properties of (6-Bromonaphthalen-2-yl)methanol are summarized in the
table below for easy reference.
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Property Value

Melting Point 152-153°C

Boiling Point 374.6+17.0 °C (Predicted)
Molecular Formula C11HeBroO

Molecular Weight 237.09 g/mol

Appearance White Solid

Soluble in Dichloromethane (DCM), Dimethyl
Solubility Sulfoxide (DMSO), Dimethylformamide (DMF),
and Ethyl Acetate

Data sourced from ChemicalBook[2]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a chemical compound. The following are standard laboratory procedures for these
measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For pure crystalline organic compounds, this transition occurs over a narrow range,
typically 0.5-1.0°C.[3] The presence of impurities generally leads to a depression and
broadening of the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula
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e Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the solid organic compound is finely powdered using

a mortar and pestle.[3]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,
aiming for a sample height of 1-2 mm.

e Apparatus Setup:

o Mel-Temp Apparatus: The packed capillary tube is inserted into the sample holder of the

apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then immersed in a high-boiling point liquid
(e.g., paraffin or silicone oil) within the Thiele tube.[3]

e Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially near the expected melting point.[3]

e Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes liquid (T2) are recorded. The
melting point range is reported as T1 - T2.[4][5]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6][7][8]

Apparatus:
e Thiele tube or a small test tube with an aluminum block setup

o Capillary tube (sealed at one end)
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e Thermometer

e Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Sample Preparation: A small amount of the liquid is placed in a fusion tube or a small test
tube.[9]

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid with
the open end submerged.[9]

o Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. The assembly is then heated in a Thiele tube or an aluminum
block.[9][10]

o Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o Observation and Recording: Heating is stopped when a rapid and continuous stream of
bubbles is observed. The temperature at which the bubbling ceases and the liquid begins to
enter the capillary tube is recorded as the boiling point.[8]

Synthesis Pathway

(6-Bromonaphthalen-2-yl)methanol can be synthesized from 6-bromo-2-
naphthalenecarboxylic acid. This process involves the reduction of the carboxylic acid group.

Borane Dimethyl Sulfide o Reduction
in Tetrahydrofuran (THF) 6-Bromo-2-naphthalenecarboxylic Acid (6-Bromonaphthalen-2-yl)methanol

Click to download full resolution via product page

Caption: Synthesis of (6-Bromonaphthalen-2-yl)methanol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b045156?utm_src=pdf-body
https://www.benchchem.com/product/b045156?utm_src=pdf-body-img
https://www.benchchem.com/product/b045156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis involves dissolving 6-bromo-2-naphthalenecarboxylic acid in tetrahydrofuran
(THF) and then adding a solution of borane dimethyl sulfide in THF at a controlled temperature.
[1] The reaction mixture is stirred, and after completion, it is quenched with methanol. The final
product is obtained after concentration under reduced pressure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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